[(Z)-[[2-(1,3-benzodioxol-5-yl)cyclopropyl]-(4-methoxyphenyl)methylidene]amino] 2,4-dichlorobenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Molecular-Electronic Structures and Supramolecular Aggregation
[(Z)-[[2-(1,3-benzodioxol-5-yl)cyclopropyl]-(4-methoxyphenyl)methylidene]amino] 2,4-dichlorobenzoate and similar compounds exhibit polarized molecular-electronic structures. These structures are characterized by intramolecular hydrogen bonding and have been linked to the formation of helical chains of rings and sheets through hydrogen bonds, contributing to their aggregation behavior in molecular systems (Low et al., 2004).
Antimicrobial Activities
Derivatives of this compound have been synthesized and evaluated for their antimicrobial activities. Some of these derivatives have demonstrated good to moderate activities against various test microorganisms, indicating their potential in developing new antimicrobial agents (Bektaş et al., 2007).
Role in Endothelin-A Receptor Antagonism
Compounds containing the 1,3-benzodioxol-5-yl group, similar to the one , have been studied as endothelin-A receptor antagonists. These antagonists are significant in understanding the binding affinity and receptor subtype selectivity, which is crucial in the development of treatments for various cardiovascular diseases (Tasker et al., 1997).
Photodynamic Therapy for Cancer Treatment
Certain benzodioxole-containing compounds show promise in photodynamic therapy for cancer treatment. They demonstrate good fluorescence properties, high singlet oxygen quantum yield, and are suitable for Type II mechanisms in treating cancer (Pişkin et al., 2020).
Synthesis and Structural Characterization
The synthesis and structural characterization of compounds with the benzodioxol-5-yl group have been extensively studied. These studies provide insights into the compound's molecular structure, intermolecular interactions, and properties that could be relevant for various biological applications (Jayaraj & Desikan, 2020).
Cytotoxic Activities Against Cancer
Novel derivatives of the benzodioxole group have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. This research offers potential pathways for developing new anticancer agents (Mohareb et al., 2016).
Mechanism of Action
Target of Action
The primary targets of 4N-052 are currently unknown. The compound’s structure suggests it may interact with proteins or enzymes involved in cellular processes
Mode of Action
Based on its structural similarity to other benzodioxole compounds, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking . These interactions can lead to changes in the conformation or activity of the target proteins or enzymes, affecting cellular processes .
Biochemical Pathways
Benzodioxole compounds have been found to exhibit a broad spectrum of biological activities, suggesting that they may affect multiple pathways
Pharmacokinetics
Similar benzodioxole compounds have shown variable absorption and distribution profiles, depending on their specific structures . The metabolism and excretion of these compounds can also vary, affecting their bioavailability
Result of Action
Benzodioxole compounds have been found to exhibit various biological activities, suggesting that 4n-052 may have multiple effects at the molecular and cellular levels
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4N-052. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s interactions with its targets and its stability
Properties
IUPAC Name |
[(Z)-[[2-(1,3-benzodioxol-5-yl)cyclopropyl]-(4-methoxyphenyl)methylidene]amino] 2,4-dichlorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H19Cl2NO5/c1-30-17-6-2-14(3-7-17)24(28-33-25(29)18-8-5-16(26)11-21(18)27)20-12-19(20)15-4-9-22-23(10-15)32-13-31-22/h2-11,19-20H,12-13H2,1H3/b28-24+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICSWZTZNFSNFLQ-ZZIIXHQDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C(=NOC(=O)C2=C(C=C(C=C2)Cl)Cl)C3CC3C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C(=N\OC(=O)C2=C(C=C(C=C2)Cl)Cl)/C3CC3C4=CC5=C(C=C4)OCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H19Cl2NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
484.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.